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Compound of Interest

Compound Name: Potassium carbonate hydrate

Cat. No.: B7908450 Get Quote

An In-Depth Technical Guide to Potassium Carbonate Sesquihydrate for Researchers and

Pharmaceutical Professionals

Introduction: Defining a Versatile Reagent
Potassium carbonate sesquihydrate (K₂CO₃·1.5H₂O) is the hydrated crystalline form of

potassium carbonate, an inorganic salt with significant utility across scientific research and

pharmaceutical development.[1] Identified by the CAS Number 6381-79-9, this compound is

valued for its controlled moisture content, strong alkalinity, and high water solubility, which

make it a versatile tool in various applications.[1][2][3] Unlike its anhydrous counterpart, the

sesquihydrate form offers specific advantages in contexts requiring stable pH regulation and

controlled hydration.[1] This guide provides a comprehensive technical overview of its

properties, synthesis, analytical validation, and critical applications for professionals in research

and drug development.

Physicochemical Properties: A Data-Driven
Overview
The functional efficacy of potassium carbonate sesquihydrate is rooted in its distinct chemical

and physical characteristics. It presents as a white, odorless, crystalline solid that is highly

soluble in water, forming a strongly alkaline solution.[1][4] It is, however, insoluble in alcohol.[5]

This profile makes it an excellent choice for aqueous-based reactions and formulations where

pH control is paramount.
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Property Value Reference(s)

CAS Number 6381-79-9 [1][2][3][6][7]

Chemical Formula K₂CO₃·1.5H₂O [1][2][6]

Molecular Weight 165.23 g/mol [2][3][6][7]

Appearance
White, crystalline solid,

granules, or powder
[1][7][8]

pH (1% solution) ~11.6 [9]

Melting Point Decomposes [4][8]

Boiling Point Decomposes [4][6]

Density ~2.04 g/cm³ [8]

Solubility in Water Highly soluble [1][4]

Solubility in Alcohol Insoluble [5]

A key characteristic of potassium carbonate is its deliquescent nature, readily absorbing

moisture from the atmosphere.[4] The sesquihydrate form represents a stable, partially

hydrated state that is particularly useful in applications where precise water content is a critical

parameter.[1]

Synthesis and Commercial Production
The industrial synthesis of potassium carbonate sesquihydrate is a well-established process

designed to yield a high-purity product. The primary method involves the reaction of a

concentrated potassium hydroxide (KOH) solution with carbon dioxide (CO₂).[4][10][11]

Reaction:2KOH + CO₂ → K₂CO₃ + H₂O

From the resulting solution, the sesquihydrate, K₂CO₃·1.5H₂O, crystallizes out under controlled

conditions.[4] This crystalline solid can then be heated to over 200°C to produce the anhydrous

form if required.[4][10] An alternative production pathway involves treating potassium chloride

with carbon dioxide in the presence of an organic amine to yield potassium bicarbonate, which

is subsequently calcined to form potassium carbonate.[4]
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Caption: Quality control workflow for potassium carbonate sesquihydrate.

Core Applications in Research and Drug
Development
The unique properties of potassium carbonate sesquihydrate make it a valuable reagent in

several pharmaceutical and research contexts.

pH Regulation and Buffering: A primary role is as a buffering agent or pH modifier. [1]

[12]Maintaining a stable pH is critical for the solubility and stability of many active
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pharmaceutical ingredients (APIs), preventing degradation and ensuring therapeutic efficacy.

[12][13]

Excipient in Oral Formulations: It is widely used as an excipient in oral dosage forms. [1]In

effervescent tablets, it reacts with an acid like citric acid to generate carbon dioxide, causing

the tablet to rapidly disintegrate and dissolve. [12][14]This enhances the bioavailability of the

API by promoting faster absorption. [12]

Mild Drying Agent: In organic synthesis, it serves as a useful mild drying agent. [2][14]It is

particularly effective for drying organic phases containing non-acidic compounds such as

ketones, alcohols, and some amines, where more reactive drying agents like calcium

chloride might be incompatible. [14][15]

Reagent and Catalyst in Synthesis: Its basicity makes it an effective reagent and catalyst

base in various chemical syntheses. [1]It is used to facilitate reactions necessary for building

complex drug molecules and in the preparation of other potassium salts with specific

pharmaceutical applications. [1][12]

Safety, Handling, and Storage
Proper handling and storage are essential to maintain the integrity of potassium carbonate

sesquihydrate and ensure laboratory safety.

Handling: The compound is an irritant to the skin and eyes and may cause respiratory

irritation. [5][8][9]Therefore, handling requires appropriate personal protective equipment

(PPE), including protective gloves, clothing, and eye protection. [5]Work should be

conducted in a well-ventilated area or under a fume hood to avoid breathing dust. [5][9]

Storage: Due to its hygroscopic nature, it must be stored in a cool, dry place in a tightly

sealed container. [5][9]The atmospheric moisture effect becomes significant above a relative

humidity of 43%, at which point the salt will begin to deliquesce (absorb enough moisture to

dissolve). [16]It should be stored away from incompatible materials such as strong oxidizers,

metals, and acids. [5][9]

Stability and Retesting: As a stable inorganic chemical, potassium carbonate does not

chemically degrade over time if stored correctly and has an indefinite shelf life. [16]However,

exposure to air can lead to moisture absorption, which alters the precise concentration. For
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applications where exact alkalinity is critical, it is recommended to retest the material every

two years, or more frequently if the container is opened often. [16]

Conclusion
Potassium carbonate sesquihydrate (CAS 6381-79-9) is more than a simple inorganic salt; it is

a highly functional reagent whose specific properties are leveraged to solve challenges in

research and pharmaceutical development. Its roles as a buffering agent, synthetic reagent,

drying agent, and formulation excipient are critical to ensuring the stability, efficacy, and

successful synthesis of a wide range of chemical and pharmaceutical products. A thorough

understanding of its physicochemical properties, analytical validation, and proper handling

protocols enables scientists and researchers to utilize this versatile compound to its fullest

potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.armandproducts.com/products/media/shelf-life-of-potassium-carbonate/
https://www.benchchem.com/product/b7908450#cas-number-for-potassium-carbonate-sesquihydrate
https://www.benchchem.com/product/b7908450#cas-number-for-potassium-carbonate-sesquihydrate
https://www.benchchem.com/product/b7908450#cas-number-for-potassium-carbonate-sesquihydrate
https://www.benchchem.com/product/b7908450#cas-number-for-potassium-carbonate-sesquihydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7908450?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

